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Compound of Interest

Compound Name: L-ThreonicAcidCalciumSalthydrate

CAS No.: 70753-61-6

Cat. No.: B127960

Get Quote

Executive Summary & Chemical Context
L-Threonic Acid Calcium Salt (Calcium L-threonate) is a metabolite of ascorbic acid, primarily

utilized in osteopenia research and drug development for its high bioavailability.

While this compound is generally classified as non-hazardous under GHS standards

(Regulation EC No. 1272/2008), a "compliance-only" mindset is insufficient for high-precision

research. As a Senior Application Scientist, I advocate for Defensive Handling. We do not wear

PPE solely to protect ourselves from toxicity; we wear it to protect the integrity of the sample

from biological contamination (skin oils, nucleases) and to prevent "nuisance dust" inhalation,

which can trigger non-specific respiratory sensitization over time.
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Parameter Detail

CAS Number 70753-61-6

Physical State White to off-white crystalline powder

Solubility Soluble in water; sparingly soluble in alcohol

Primary Hazard Nuisance Dust (Mechanical Irritation)

Storage
Desiccate at RT or +4°C (Hygroscopic nature

requires strict moisture control)

The PPE Matrix: Layered Defense
Do not rely on generic "lab safety" rules. Use this matrix to select gear based on the specific

activity you are performing.
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Protection Zone
Low-Risk Activity
(Storage/Transport)

High-Risk Activity
(Weighing/Solubiliz
ation)

Scientific Rationale

Respiratory
Surgical Mask

(Optional)

N95 / P2 Respirator or

Fume Hood

Fine powders create

invisible aerosols

during transfer.

Inhalation of calcium

salts can cause

transient upper

respiratory irritation.

Dermal (Hands) Nitrile Gloves (4 mil)

Nitrile Gloves

(Double-gloving

recommended)

Prevents transfer of

skin oils/lipids onto the

hygroscopic salt,

which can alter mass

accuracy and

solubility rates.

Ocular
Safety Glasses (Side

Shields)

Chemical Splash

Goggles

Crystalline dust is a

mechanical abrasive

to the cornea.

Goggles seal the eyes

against airborne

micro-particulates.

Body Standard Lab Coat
Lab Coat (Buttoned to

neck)

Prevents

accumulation of

powder on street

clothes, mitigating

"take-home" exposure

risks.

Operational Protocol: The "Clean-Chain" Workflow
Objective: Handle the substance without compromising purity or safety.

Phase A: Preparation & Weighing
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The Challenge: Static electricity often causes organic salts to "jump" or cling to spatulas,

leading to mass errors and workspace contamination.

Engineering Control: Perform all weighing inside a Balance Enclosure or a Chemical Fume

Hood with low-flow velocity.

Static Mitigation: Use an anti-static gun on the weighing boat and spatula before touching the

powder.

Transfer: Use a polystyrene or glass weighing boat. Avoid aluminum foil, which can tear and

introduce metal contaminants.

Hygiene: Wipe the exterior of the stock container with a dry Kimwipe before opening to

remove settled dust.

Phase B: Solubilization (Hydrate Management)
The Challenge: As a hydrate, the water content is part of the molecular structure, but the

powder itself is hygroscopic (absorbs ambient moisture).

Solvent Addition: Add the solvent (water/buffer) to the vessel first, then slowly add the

powder while stirring. This prevents the formation of a "gummy" clump at the bottom of the

flask (a common issue with calcium salts).

Thermal Assist: If the solution is cloudy, gentle warming (30-40°C) is permissible. Do not boil,

as this may degrade the threonate moiety.

Filtration: If used for cell culture, sterile filter (0.22 µm) immediately. Calcium L-threonate

solutions are nutrient-rich and prone to microbial growth if left unpreserved.

Disposal & Waste Management
Compliance Note: Always verify with your local EHS officer. The following is a Best Practice

standard.

Although Calcium L-threonate is non-hazardous, do not flush large quantities down the drain.

This practice (dilution) is outdated and often violates municipal "Total Dissolved Solids" (TDS)

limits.
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Waste Stream Criteria Action

Solid Waste

Expired powder, spill cleanup

materials, contaminated

gloves.[1]

Bag in clear polyethylene.

Label as "Non-Hazardous

Chemical Waste: Calcium

Salt." Dispose in Solid

Chemical Waste Bin.

Liquid Waste
Aqueous solutions (buffers,

media).

If pH is neutral (6-8) and

contains no other hazardous

agents: Drain disposal with

copious water flushing (if local

regs permit). Otherwise:

Aqueous Waste Container.

Empty Containers Stock bottles.

Triple rinse with water.[2][3]

Deface label. Recycle or trash

as "RCRA Empty."

Visualizing the Workflow
The following diagram maps the decision logic for handling L-Threonic Acid Calcium Salt,

ensuring no step is missed.
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START: Handling L-Threonic Acid Ca Salt

1. Review SDS & CAS 70753-61-6

2. Don PPE: Nitrile Gloves + Goggles

3. Weighing Procedure

Is Static Present?

Apply Anti-Static Gun

Yes

4. Solubilization
(Add Powder to Water)

No

Is Solution Cloudy?

Gentle Heat (30-40°C)

Yes

5. Experimental Usage

No

6. Disposal Decision

Solid Waste Bin
(Non-Haz)

Solid/Debris

Drain Flush
(Check Local Regs)

Aqueous Soln

Click to download full resolution via product page
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Figure 1: Operational workflow for handling Calcium L-threonate, emphasizing static control

and solubility checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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